Cas no 1196146-91-4 (2-ethynyl-5-nitropyrimidine)

• Product Name: 2-ethynyl-5-nitropyrimidine
• CAS No: 1196146-91-4
• MF: C₆H₃N₃O₂
• MW: 149.106920480728
• CID: 2616397
• PubChem ID: 72212462
• Update Time: 2025-04-21

2-ethynyl-5-nitropyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-5-nitropyrimidine
• AB69149
• 1196146-91-4

• Inchi： 1S/C6H3N3O2/c1-2-6-7-3-5(4-8-6)9(10)11/h1,3-4H
• InChI Key： TUXIPDHSFRHIKY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C#C)N=C1)=O

Computed Properties

• Exact Mass: 149.022526347Da
• Monoisotopic Mass: 149.022526347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.6Ų